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Compound of Interest

Compound Name: CB1151

Cat. No.: B2429744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of CB-1158, a

potent arginase inhibitor also known as INCB001158 and Numidargistat. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of

research activities. While the Safety Data Sheet (SDS) for CB-1158 indicates it is not classified

as a hazardous substance, it is prudent to handle all research compounds of this nature with a

high degree of caution.[1]

Compound Identification and Properties
Initially referenced as CB1151, the correct identifier for this arginase inhibitor is CB-1158. It is a

potent and orally active inhibitor of arginase 1 and arginase 2.

Identifier Value

Common Name CB-1158, Numidargistat

Synonym INCB001158

CAS Number 1345810-21-0

Molecular Formula C₁₈H₂₇BCl₂N₂O₄

Molecular Weight 417.1 g/mol

Solubility Soluble in DMSO
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Hazard Identification and Safety Data Sheet (SDS)
Overview
The Safety Data Sheet provided by Cayman Chemical for CB-1158 states that the substance is

not classified as hazardous according to the Globally Harmonized System (GHS).[1]

GHS Classification: Not classified[1]

Hazard Pictograms: None[1]

Signal Word: None[1]

Hazard Statements: None[1]

Despite this classification, it is critical to employ prudent laboratory practices to minimize

exposure, especially when handling the compound in powder form or preparing solutions.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling CB-

1158. These recommendations are based on a risk-assessment approach that considers the

potential for exposure during different laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator. -

Disposable, solid-front lab coat

with tight-fitting cuffs. - Double-

gloving (e.g., nitrile). - Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection and

double-gloving provide an

extra barrier against

contamination.[2]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure. - Lab

coat. - Safety glasses with side

shields or chemical splash

goggles. - Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills exists.

Engineering controls are the

primary means of protection.[2]

General Laboratory Handling

- Lab coat. - Safety glasses. -

Appropriate chemical-resistant

gloves.

Standard laboratory practice to

prevent skin contact and eye

exposure.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring a

safe laboratory environment.

Pre-Experiment Preparation
Review Safety Information: Before handling CB-1158, thoroughly review the Safety Data

Sheet and any internal safety protocols.[1]

Prepare Work Area: Ensure that the designated work area, preferably a certified chemical

fume hood, is clean and uncluttered. Prepare a spill kit appropriate for the scale of the work.
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Don PPE: Put on the appropriate personal protective equipment as outlined in the table

above.

Experiment Execution
Weighing: When weighing the solid compound, do so within a ventilated enclosure to

minimize the risk of inhalation.

Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid

splashing.

Handling: All handling of the compound, both in solid and solution form, should be done

within a designated and properly ventilated area.

Post-Experiment Decontamination and Waste Disposal
Decontaminate: All surfaces and equipment that have come into contact with CB-1158

should be thoroughly decontaminated.

Doff PPE: Remove PPE in the correct sequence to avoid cross-contamination.

Segregate and Label Waste: All contaminated materials, including disposable PPE, pipette

tips, and vials, should be collected in a designated, sealed waste container.

Disposal Plan
Even though CB-1158 is not classified as hazardous, it is recommended to dispose of it as

chemical waste to prevent environmental contamination.
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Waste Type Disposal Procedure Rationale

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container. - Label as "Chemical

Waste for Incineration" with the

name of the compound.

To prevent the release of the

compound into the

environment and ensure safe

handling by waste

management personnel.

Contaminated PPE (e.g.,

gloves, lab coat)

- Doff PPE carefully to avoid

self-contamination. - Place in a

sealed bag or container

labeled as "Chemical Waste

for Incineration".

To prevent secondary

exposure and ensure proper

disposal.

Aqueous Waste

- Collect in a sealed, labeled

container. - Do not mix with

other waste streams unless

compatibility is confirmed. -

Dispose of through the

institution's chemical waste

program.

To avoid contaminating the

water supply and to comply

with local regulations.

Solid Waste

- Collect in a sealed, labeled

container. - Dispose of through

the institution's chemical waste

program.

To prevent environmental

contamination.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the recommended workflow for handling CB-1158 and the

logical relationship of safety protocols.
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Caption: Experimental workflow for handling CB-1158.
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Caption: Logical relationship of safety protocols for potent compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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